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Introduction

Benzyltrimethylammonium tribromide (BTMA Tribromide) is a versatile and effective
brominating and oxidizing agent used in a variety of organic syntheses.[1][2] Its solid,
crystalline nature makes it a safer and more convenient alternative to liquid bromine.[1] This
guide provides a comprehensive overview of the stability and recommended storage conditions
for Benzyltrimethylammonium tribromide, based on available technical and safety data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Benzyltrimethylammonium
tribromide is presented in Table 1. Understanding these properties is crucial for safe handling

and storage.

Table 1: Chemical and Physical Properties of Benzyltrimethylammonium Tribromide

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2537117?utm_src=pdf-interest
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/187084498.pdf
https://srd.nist.gov/jpcrdreprint/1.555572.pdf
https://files.core.ac.uk/download/pdf/187084498.pdf
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.benchchem.com/product/b2537117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2537117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

BTMABTI3, Benzyltrimethylammonium bromide
Synonyms

dibromide
CAS Number 111865-47-5
Molecular Formula C10H16BrsN
Molecular Weight 389.95 g/mol
Appearance Orange to dark yellow crystalline powder
Melting Point 99-105 °C

Stability Profile

Benzyltrimethylammonium tribromide is generally considered a stable crystalline solid under
normal laboratory conditions.[1][2] However, its stability can be influenced by several
environmental factors.

Thermal Stability

The compound is stable at room temperature. While specific studies on the thermal
degradation kinetics of solid BTMA Tribromide are not readily available in the public domain,
thermal decomposition is known to occur at elevated temperatures, leading to the release of
hazardous products.

Light Sensitivity

Benzyltrimethylammonium tribromide is light-sensitive.[3][4][5] Prolonged exposure to light
can lead to degradation. It is recommended to store the compound in a brown glass container
to protect it from light, especially for long-term storage.[6]

Hygroscopicity

Some sources describe the compound as non-hygroscopic, while others mention it is
hygroscopic.[5][6] To mitigate any potential moisture-related degradation, it is prudent to handle
and store it in a dry environment.
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Stability in Solution

For solutions of Benzyltrimethylammonium tribromide, storage at low temperatures is

recommended to maintain stability. One source suggests that in-solvent storage is viable for up
to 6 months at -80°C and for 1 month at -20°C when sealed and protected from moisture.[7] A

study on the stability of the benzyltrimethylammonium (BTMA) cation in a 2M potassium

hydroxide (KOH) solution at 80°C determined its half-life to be approximately 4 years,

indicating significant stability of the cation in an alkaline environment at this temperature.[3]

Recommended Storage and Handling

Proper storage and handling are paramount to ensure the stability and safety of

Benzyltrimethylammonium tribromide.

Storage Conditions

The recommended storage conditions are summarized in Table 2.

Table 2: Recommended Storage Conditions for Benzyltrimethylammonium Tribromide

Condition Recommendation Rationale

Cool, dry place. Room

temperature is generally To prevent thermal
Temperature acceptable for the solid.[8][9] degradation and maintain the

For solutions, -20°C to -80°C is  integrity of solutions.

recommended.[7]

Store in a tightly sealed, light- )

) ] } To prevent photodegradation.

Light resistant container (e.g., amber 1]

glass bottle).[6]

Store in a well-ventilated area. o )

) ] To avoid inhalation of dust and

Atmosphere [8] Keep container tightly

closed.[8]

prevent moisture ingress.

Incompatibilities

Store away from strong

oxidizing agents.[3][4]

To prevent hazardous

reactions.
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Handling Precautions

A logical workflow for the safe handling of Benzyltrimethylammonium tribromide is depicted
in the following diagram.
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Caption: Workflow for Safe Handling of Benzyltrimethylammonium Tribromide.

Potential Degradation Pathways and Products
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Upon degradation, Benzyltrimethylammonium tribromide can decompose into several
hazardous substances.

Hazardous Decomposition Products

Thermal decomposition can lead to the formation of:

Nitrogen oxides (NOx)[3][4]

Carbon monoxide (CO)[3][4]

Carbon dioxide (CO2)[3][4]

Hydrogen halides (e.g., HBr)[3][4]

Predicted Degradation Pathways

While specific degradation pathways for the solid tribromide are not well-documented, studies
on the benzyltrimethylammonium cation in alkaline solutions suggest two major degradation
pathways:

e Benzyl SN2 Pathway: This is predicted to be the dominant degradation pathway, involving a
nucleophilic attack at the benzylic carbon.[7][9]

o Methyl SN2 Pathway: This involves a nucleophilic attack on one of the methyl carbons.[9]

The major degradation products identified from the degradation of the BTMA cation in a
potassium hydroxide solution at 160°C were trimethylamine and benzyl alcohol, with
(methoxymethyl)benzene as a minor product.[3]

The following diagram illustrates the potential degradation pathways of the
Benzyltrimethylammonium cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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